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Compound of Interest

Compound Name: Platinum(II) chloride

Cat. No.: B156199 Get Quote

In-Depth Technical Guide: Platinum(II) Chloride
This guide provides essential information regarding the chemical formula and molecular weight

of platinum(II) chloride, a key precursor in the synthesis of various platinum compounds

utilized in catalysis and medicinal chemistry.

Core Properties of Platinum(II) Chloride
Platinum(II) chloride, also known as platinum dichloride, is an inorganic compound with the

chemical formula PtCl₂.[1][2][3] It is a crucial starting material for the creation of other platinum-

based complexes, including the notable anticancer drug cisplatin.[2][4] This compound typically

appears as a dark brown to black powder and is insoluble in water.[1][2][4] Platinum(II)
chloride exists in two polymorphic forms, α-PtCl₂ and β-PtCl₂, which have similar chemical

properties.[1]

Quantitative Data Summary
The fundamental chemical properties of platinum(II) chloride are summarized in the table

below for easy reference by researchers and professionals in drug development and chemical

synthesis.
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Property Value

Chemical Formula PtCl₂

Molecular Weight
265.99 g/mol [2][5] (also cited as 265.98 g/mol

[3] and 266.00 g/mol [6])

CAS Number 10025-65-7[3][5]

Appearance Dark brown to black powder[2]

Density 6.05 g/cm³[4]

Melting Point 581 °C (decomposes)[4][6]

Solubility Insoluble in water[1][4]

Structural Information
In its solid state, platinum(II) chloride has a polymeric structure. Each platinum atom is

coordinated to four chloride ligands in a square planar geometry.[2] The β-form of PtCl₂

converts to the α-form at 500 °C.[1]

Applications
Platinum(II) chloride serves as a versatile precursor in several fields:

Medicinal Chemistry: It is a key intermediate in the synthesis of platinum-based anticancer

agents like cisplatin.[2][4]

Catalysis: It is used as a catalyst for a variety of organic reactions, including C-C, C-O, and

C-N bond formations.[4]

Materials Science: It is a precursor for synthesizing platinum-based materials for applications

such as conductive films and fuel cell catalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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